2-((2-Benzoylphenylthio)methyl)-2-ethylhexanal

• CAS No.: 178678-56-3
• Molecular Formula: C22H26O2S
• Molecular Weight: 354.5 g/mol
• IUPAC Name: 2-[(2-benzoylphenyl)sulfanylmethyl]-2-ethylhexanal
• InChI: InChI=1S/C22H26O2S/c1-3-5-15-22(4-2,16-23)17-25-20-14-10-9-13-19(20)21(24)18-11-7-6-8-12-18/h6-14,16H,3-5,15,17H2,1-2H3
• InChI Key: HKQWVTWXDVJYOD-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)(CSC1=CC=CC=C1C(=O)C2=CC=CC=C2)C=O

Description

2-((2-Benzoylphenylthio)methyl)-2-ethylhexanal is a useful research compound. Its molecular formula is C22H26O2S and its molecular weight is 354.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 31 g (0.144 mol) of 2-mercaptobenzophenone, prepared according to the procedure described in WO 93/16055, 24.4 g (0.1 mole) of 2-ethyl-2-(mesyloxymethyl)-hexanal (1), 14.8 g (0.146 mole) of triethylamine, and 80 mL of 2-methoxyethyl ether was held at reflux for 24 h. The reaction mixture was poured into 3N HCl and extracted with 300 mL of methylene chloride, The methylene chloride layer was washed with 300 mL of 10% NaOH, dried over MgSO4 and concentrated in vacuo to remove 2-methoxyethyl ether. The residue was purified by HPLC (10% EtOAc-hexane) to give 20.5 g (58%) of 2 as an oil.

Synthesis routes and methods II

Procedure details